(1-(2,2,2-Trifluoroethyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine

• IUPAC Name: [1-(2,2,2-trifluoroethyl)pyrrolo[2,3-b]pyridin-5-yl]methanamine
• InChI: InChI=1S/C10H10F3N3/c11-10(12,13)6-16-2-1-8-3-7(4-14)5-15-9(8)16/h1-3,5H,4,6,14H2
• InChI Key: POTDBBFJMYLBAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C2=NC=C(C=C21)CN)CC(F)(F)F
• Molecular Formula: C10H10F3N3
• Molecular Weight: 229.20 g/mol

Description

(1-(2,2,2-Trifluoroethyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine, also known as TFPAM, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

(1-(2,2,2-Trifluoroethyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine exerts its effects by binding to specific receptors, including nicotinic acetylcholine receptors and G protein-coupled receptor 35. Binding to these receptors modulates their activity, leading to downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including modulation of neurotransmitter release, inhibition of cancer cell growth, and modulation of immune function. This compound has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of (1-(2,2,2-Trifluoroethyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine is its specificity for certain receptors, which allows for targeted modulation of cellular signaling pathways. However, this compound can also have off-target effects, which can complicate data interpretation. Additionally, this compound is a relatively new compound, and more research is needed to fully understand its effects and potential limitations.

Future Directions

There are several potential future directions for research on (1-(2,2,2-Trifluoroethyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine, including the development of more selective compounds targeting specific receptors, the investigation of this compound's effects on other cellular signaling pathways, and the exploration of this compound's potential therapeutic applications in various diseases. Additionally, more research is needed to fully understand this compound's pharmacokinetics and potential side effects.

Synthesis Methods

(1-(2,2,2-Trifluoroethyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine can be synthesized using various methods, including the reaction of 2,2,2-trifluoroethylamine with 5-bromo-1H-pyrrolo[2,3-b]pyridine, followed by reduction with sodium borohydride. Another method involves the reaction of 2,2,2-trifluoroethylamine with 5-chloro-1H-pyrrolo[2,3-b]pyridine, followed by amination with ammonia.

Scientific Research Applications

(1-(2,2,2-Trifluoroethyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to modulate the activity of nicotinic acetylcholine receptors, which are involved in cognitive function and reward pathways. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting the G protein-coupled receptor 35. In drug discovery, this compound has been used as a lead compound for the development of novel drugs targeting various receptors.